Cas no 194141-79-2 (1H-Pyrrolizine-3-carbonitrile,hexahydro-, (3R,7aS)-)

• Product Name: 1H-Pyrrolizine-3-carbonitrile,hexahydro-, (3R,7aS)-
• CAS No: 194141-79-2
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 116526
• PubChem ID: 15286661
• Update Time: 2025-04-18

1H-Pyrrolizine-3-carbonitrile,hexahydro-, (3R,7aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-3-carbonitrile,hexahydro-, (3R,7aS)-
• 1H-Pyrrolizine-3-carbonitrile,hexahydro-,(3R-cis)-(9CI)
• (3R,8S)-2,3,5,6,7,8-Hexahydro-1H-pyrrolizine-3-carbonitrile
• 194141-79-2

• Inchi： 1S/C8H12N2/c9-6-8-4-3-7-2-1-5-10(7)8/h7-8H,1-5H2/t7-,8+/m0/s1
• InChI Key： OQQXGTYNRYVUKQ-JGVFFNPUSA-N
• SMILES： N12CCC[C@H]1CC[C@@H]2C#N

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03000
• LogP: 1.07468